1,2,3,4-Tetrahydro-8-methyl-1-naphthalenemethanol

• CAS No.: 36052-28-5
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: (8-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)methanol
• InChI: InChI=1S/C12H16O/c1-9-4-2-5-10-6-3-7-11(8-13)12(9)10/h2,4-5,11,13H,3,6-8H2,1H3
• InChI Key: CCXCYNCOEVWYRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(CCCC2=CC=C1)CO

Description

1,2,3,4-Tetrahydro-8-methyl-1-naphthalenemethanol is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8-Methyl-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid (J. Org. Chem. 1982, 47, 2590-2593) (0.066 g, 0.34 mmol) was dissolved in tetrahydrofuran (3 mL). To the solution was then added at 0° C. a 1.0M solution of borane-methyl sulfide complex in dichloromethane (0.7 mL, 0.69 mmol). The reaction mixture was stirred at room temperature for 15 minutes, refluxed for 2 hrs, then cooled down to 0° C. and quenched with methanol. The solvent was then evaporated in vacuo to yield a crude oil. The crude oil was partitioned with water and diethyl ether. The organic layer was dried with Na2SO4, filtered and the solvent evaporated in vacuo to yield crude (8-methyl-1,2,3,4-tetrahydro-naphthalen-1-yl)-methanol as an oil which was used directly to the next step.

Synthesis routes and methods II

Procedure details